Cas no 942014-05-3 (2-(3-methoxyphenoxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide)

• Product name: 2-(3-methoxyphenoxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide
• CAS No: 942014-05-3
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 5504377
• PubChem ID: 7687688

2-(3-methoxyphenoxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F2784-0451
• 942014-05-3
• VU0498891-1
• AKOS024466828
• 2-(3-methoxyphenoxy)-N-(3-(2-oxopiperidin-1-yl)phenyl)acetamide
• 2-(3-methoxyphenoxy)-N-[3-(2-oxopiperidin-1-yl)phenyl]acetamide
• 2-(3-methoxyphenoxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide

• Inchi： 1S/C20H22N2O4/c1-25-17-8-5-9-18(13-17)26-14-19(23)21-15-6-4-7-16(12-15)22-11-3-2-10-20(22)24/h4-9,12-13H,2-3,10-11,14H2,1H3,(H,21,23)
• InChI Key： FYWCDIBDWKJHDV-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)NC(COC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-methoxyphenoxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide

2-(3-Methoxyphenoxy)-N-3-(2-Oxopiperidin-1-yl)Phenylacetamide: A Comprehensive Overview

2-(3-Methoxyphenoxy)-N-3-(2-Oxopiperidin-1-yl)Phenylacetamide, identified by the CAS Registry Number 942014-05-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, with its intricate structure, has garnered attention in recent years due to its unique properties and promising research outcomes. The molecule consists of a phenoxy group attached to a methoxy-substituted phenyl ring, which is further connected to an acetamide moiety. The presence of the 2-oxopiperidine ring introduces additional functional diversity, making this compound a versatile candidate for further exploration.

The synthesis of 2-(3-Methoxyphenoxy)-N-3-(2-Oxopiperidin-1-yl)Phenylacetamide involves a series of carefully designed reactions, including nucleophilic substitutions and condensation reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production process. These methods not only enhance yield but also ensure the purity of the final product, which is crucial for its application in sensitive fields like drug discovery.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Its ability to modulate key cellular pathways has been explored in preclinical models, showing promise in treating conditions such as neurodegenerative diseases and inflammatory disorders. The methoxy group on the phenoxy ring contributes to enhanced bioavailability, while the 2-oxopiperidine moiety provides additional stability and selectivity in biological systems.

In addition to its pharmacological applications, 942014-05-3 has also been investigated for its role in materials science. Its unique structural features make it a candidate for use in advanced polymers and nanomaterials. Researchers have reported that incorporating this compound into polymer matrices can significantly improve mechanical properties and thermal stability, opening new avenues for its industrial applications.

The environmental impact of 2-(3-Methoxyphenoxy)-N-3-(2-Oxopiperidin-1-yl)Phenylacetamide has also been a focus of recent studies. Assessments of its biodegradability and ecotoxicity indicate that it poses minimal risk to aquatic ecosystems under controlled conditions. However, further research is required to fully understand its long-term effects on various environmental compartments.

In conclusion, CAS No. 942014-05-3, or 2-(3-Methoxyphenoxy)-N-3-(2-Oxopiperidin-1-yl)Phenylacetamide, represents a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its structural complexity and functional versatility continue to drive innovative research, positioning it as a key player in future advancements within these fields.